Cas no 2228740-72-3 (Methyl 3-(4,6-dichloropyridin-3-yl)-3-oxopropanoate)

• Product Name: Methyl 3-(4,6-dichloropyridin-3-yl)-3-oxopropanoate
• CAS No: 2228740-72-3
• MF: C₉H₇Cl₂NO₃
• MW: 248.062780618668
• MDL: MFCD33549055
• CID: 5465720
• PubChem ID: 155977710
• Update Time: 2025-10-29

Methyl 3-(4,6-dichloropyridin-3-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4,6-dichloropyridin-3-yl)-3-oxopropanoate
• Z3271501863
• methyl 3-(4,6-dichloropyridin-3-yl)-3-oxopropanoate
• Methyl 3-(4,6-dichloropyridin-3-yl)-3-oxopropanoate

• MDL： MFCD33549055
• Inchi： 1S/C9H7Cl2NO3/c1-15-9(14)3-7(13)5-4-12-8(11)2-6(5)10/h2,4H,3H2,1H3
• InChI Key： SFEHETKKBUVWCJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1C(CC(=O)OC)=O)Cl

Computed Properties

• Exact Mass: 246.9802985 g/mol
• Monoisotopic Mass: 246.9802985 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 248.06
• XLogP3: 2.1
• Topological Polar Surface Area: 56.3

Additional information on Methyl 3-(4,6-dichloropyridin-3-yl)-3-oxopropanoate

Methyl 3-(4,6-dichloropyridin-3-yl)-3-oxopropanoate: An Overview of a Promising Compound

Methyl 3-(4,6-dichloropyridin-3-yl)-3-oxopropanoate (CAS No. 2228740-72-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.

The chemical structure of Methyl 3-(4,6-dichloropyridin-3-yl)-3-oxopropanoate is defined by a methyl ester group attached to a 3-(4,6-dichloropyridin-3-yl)-3-oxopropanoic acid moiety. The presence of the dichloropyridine ring and the ester functionality imparts specific physicochemical properties that make this compound an intriguing candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of Methyl 3-(4,6-dichloropyridin-3-yl)-3-oxopropanoate as a lead compound in the development of novel therapeutic agents. One of the key areas of interest is its activity as a modulator of specific biological pathways. For instance, research has shown that this compound can interact with enzymes involved in metabolic processes, potentially offering new avenues for the treatment of metabolic disorders.

In addition to its metabolic effects, Methyl 3-(4,6-dichloropyridin-3-yl)-3-oxopropanoate has been investigated for its anti-inflammatory properties. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of Methyl 3-(4,6-dichloropyridin-3-yl)-3-oxopropanoate has also been studied extensively. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as an oral therapeutic agent. The compound's stability under various conditions and its ability to cross biological membranes are additional factors that contribute to its suitability for pharmaceutical development.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 3-(4,6-dichloropyridin-3-yl)-3-oxopropanoate in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential as a treatment for various diseases.

Beyond its therapeutic applications, Methyl 3-(4,6-dichloropyridin-3-yl)-3-oxopropanoate has also been explored for its use in chemical synthesis and as a building block for more complex molecules. Its unique structural features make it a valuable intermediate in the synthesis of other bioactive compounds, contributing to advancements in synthetic chemistry.

In conclusion, Methyl 3-(4,6-dichloropyridin-3-yl)-3-oxopropanoate (CAS No. 2228740-72-3) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its potential as a therapeutic agent for metabolic disorders and inflammatory diseases, coupled with its favorable pharmacokinetic properties, makes it an exciting candidate for further development. Ongoing research and clinical trials will continue to shed light on its full potential and pave the way for new treatments in the future.